Cas no 24247-68-5 (1-Oxa-3-azaspiro[4.5]decan-2-one)

• Product Name: 1-Oxa-3-azaspiro[4.5]decan-2-one
• CAS No: 24247-68-5
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 268908
• PubChem ID: 349043
• Update Time: 2025-10-29

1-Oxa-3-azaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-3-azaspiro[4.5]decan-2-one
• 1-oxa-3-aza-spiro[4.5]decan-2-one
• 1-Oxa-2-oxo-3-azaspiro< 4,5> decan
• 1-Oxa-3-aza-spiro[4.5]decan-2-on
• 1-Oxa-3-aza-spiro< 4,5> decan-2-one
• 4-oxa-2-azaspiro[4.5]decan-3-one
• 5,5-Pentamethylenoxazolidin-2-on
• AC1L8AK6
• CTK1A4380
• Cyclohexa< spiro-5'> oxazolidon-(2')
• NSC408593
• SureCN3062964
• AKOS014320333
• AT39423
• 1-oxa-3-aza-spiro[4.5]decane-2-on
• 1-Oxa-3-azaspiro[4.5]decan-2-on
• EN300-127501
• NSC-408593
• SCHEMBL3062964
• CS-0232537
• 24247-68-5
• DTXSID70325090
• JSKHUKHPFPVCJW-UHFFFAOYSA-N
• DB-291492

• Inchi： 1S/C8H13NO2/c10-7-9-6-8(11-7)4-2-1-3-5-8/h1-6H2,(H,9,10)
• InChI Key： JSKHUKHPFPVCJW-UHFFFAOYSA-N
• SMILES： O1C(NCC21CCCCC2)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 370.2°Cat760mmHg
• Flash Point: 177.7°C
• Refractive Index: 1.511
• PSA: 38.33

Additional information on 1-Oxa-3-azaspiro[4.5]decan-2-one

1-Oxa-3-azaspiro[4.5]decan-2-one (CAS No. 24247-68-5): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

1-Oxa-3-azaspiro[4.5]decan-2-one (CAS No. 24247-68-5) is a fascinating heterocyclic compound that has garnered significant attention in both pharmaceutical research and material science. This spirocyclic compound features a unique molecular architecture combining oxygen and nitrogen atoms within its ring system, making it a valuable building block for various applications. The 1-oxa-3-aza moiety in its structure contributes to its distinctive chemical properties and biological activities.

The compound's spiro[4.5]decane skeleton provides structural rigidity while maintaining synthetic flexibility, a characteristic highly sought after in drug discovery. Recent studies have shown that derivatives of 1-Oxa-3-azaspiro[4.5]decan-2-one exhibit promising pharmacological profiles, particularly in neurological and anti-inflammatory applications. The growing interest in spirocyclic compounds in drug design has positioned this molecule as a key intermediate for developing novel therapeutic agents.

From a synthetic chemistry perspective, 1-Oxa-3-azaspiro[4.5]decan-2-one serves as an excellent scaffold for creating diverse molecular libraries. Its spirocyclic lactam structure offers multiple sites for functionalization, enabling medicinal chemists to explore structure-activity relationships systematically. The compound's stability under various reaction conditions makes it particularly valuable for parallel synthesis and combinatorial chemistry approaches.

In material science, the 1-oxa-3-azaspiro[4.5]decan-2-one framework has shown potential for developing advanced polymers with unique thermal and mechanical properties. Researchers are investigating its incorporation into high-performance polymers that could find applications in specialty coatings, adhesives, and electronic materials. The compound's rigid structure may contribute to enhanced material durability while maintaining processability.

The synthesis of 1-Oxa-3-azaspiro[4.5]decan-2-one typically involves cyclization reactions starting from appropriately functionalized cyclohexane derivatives. Recent advancements in green chemistry approaches have led to more efficient synthetic routes with improved yields and reduced environmental impact. These developments align with the pharmaceutical industry's growing emphasis on sustainable synthetic methodologies.

Analytical characterization of 1-Oxa-3-azaspiro[4.5]decan-2-one typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's structural elucidation is crucial for quality control in production and for understanding its behavior in various applications. Recent publications have detailed its crystalline structure, revealing interesting intermolecular interactions that may influence its physical properties.

In drug discovery, 1-Oxa-3-azaspiro[4.5]decan-2-one derivatives have shown promise as modulators of various biological targets. The compound's privileged structure characteristics make it particularly valuable for addressing challenging therapeutic areas, including central nervous system disorders and metabolic diseases. Its potential in fragment-based drug discovery is currently under exploration by several research groups.

The commercial availability of 1-Oxa-3-azaspiro[4.5]decan-2-one has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound in various purity grades, with high-purity 1-Oxa-3-azaspiro[4.5]decan-2-one being essential for pharmaceutical applications. Proper storage conditions, typically under inert atmosphere at controlled temperatures, are recommended to maintain its stability.

From a regulatory perspective, 1-Oxa-3-azaspiro[4.5]decan-2-one is generally regarded as safe for research purposes when handled according to standard laboratory safety protocols. However, as with all chemical substances, appropriate risk assessment should be conducted before use. Material safety data sheets provide comprehensive information about handling, storage, and disposal requirements.

The future outlook for 1-Oxa-3-azaspiro[4.5]decan-2-one appears promising, with ongoing research exploring its potential in various fields. Its combination of structural novelty, synthetic accessibility, and functional versatility makes it a compelling subject for continued investigation. As the scientific community's understanding of spirocyclic compound chemistry deepens, new applications for this interesting molecule are likely to emerge.

For researchers interested in working with 1-Oxa-3-azaspiro[4.5]decan-2-one, recent literature reviews provide excellent starting points for understanding its chemistry and potential applications. The compound's entry in chemical databases typically includes key physical properties such as melting point, solubility characteristics, and spectral data. These resources, combined with the growing body of research publications, make 1-Oxa-3-azaspiro[4.5]decan-2-one an accessible and valuable tool for modern chemical research.